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Vitapex in Endodontics: A Comparative Review
of Long-Term Success Rates

A detailed analysis of long-term retrospective clinical studies reveals Vitapex as a reliable
material for endodontic treatment, particularly in primary teeth, with success rates holding
strong over extended follow-up periods. This guide provides a comprehensive comparison of
Vitapex's performance against other materials, supported by experimental data and detailed
methodologies for researchers, scientists, and drug development professionals.

Vitapex, a calcium hydroxide and iodoform-based paste, is a widely used root canal filling
material in pediatric endodontics. Its success is attributed to its biocompatibility, resorbability,
and antibacterial properties. This guide delves into the long-term clinical efficacy of Vitapex,
presenting data from several retrospective studies to offer an objective comparison with
alternative treatments.

Comparative Analysis of Long-Term Success Rates

Long-term retrospective studies are crucial for evaluating the clinical performance of dental
materials. The following table summarizes the success rates of Vitapex from various studies,
alongside comparative data for other materials where available.
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Detailed Experimental Protocols
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Understanding the methodologies behind these studies is critical for interpreting the results.

Below are the detailed protocols for some of the key retrospective studies cited.

Mekkriangkrai et al. (2023) Study Protocol

Study Design: A retrospective study evaluating clinical records of patients treated with
Vitapex pulpectomy at the Pediatric Dental Clinic, Faculty of Dentistry, Mahidol University,
from 2013 to 2019.[1]

Inclusion Criteria: Patients who received Vitapex pulpectomy, with complete clinical and
radiographic records, and a minimum follow-up of 6 months.[6]

Data Collection: Information on patient demographics, tooth characteristics, treatment
procedures, materials used, and operator type was recorded.[7] Radiographic evaluation
included assessment of periapical lesions, root status, obturation quality, and Vitapex
resorption.[7]

Success Criteria;

o Clinical Success: Absence of pain, tenderness to percussion and palpation, gingival
swelling, sinus tract, and pathological mobility.[3]

o Radiographic Success: No new or progressing pathologic lesions (external or internal root
resorption, furcation involvement, or periapical radiolucency), or a reduction in the size of
any pre-existing lesions.[3]

Statistical Analysis: The Kaplan-Meier method was used to estimate the success and
resorption rates of Vitapex, and multivariate Cox regression was used to identify related
factors.[6][7]

Nakornchai et al. (2013) Study Protocol

Study Design: A retrospective study of non-vital pulp treatment with either Vitapex® or 3Mix
MP in healthy children aged 3-10 years at the Pediatric Dentistry Clinic, Chiang Mai
University, Thailand.[3]

Inclusion Criteria: Patients with a history of non-vital pulp treatment with Vitapex® or 3Mix
MP, no systemic diseases, adequate dental records, and pre-operative and recall
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radiographs with at least 6 months of follow-up.[3]

o Data Collection: Clinical and radiographic records were examined for follow-up periods
ranging from 6 to 72 months.[3]

e Success Criteria:

o Clinical Success: Asymptomatic, no tenderness, no swelling or fistula, and no abnormal
mobility.[3]

o Radiographic Success: No evidence of new pathological lesions, no progression of
existing lesions, and a reduction in the size of any pre-existing radiolucency.[3]

 Statistical Analysis: Descriptive analysis was used to determine the success rates of both
groups and to assess various factors that may influence success.[3]

Visualizing the Research Process

To better understand the workflow of these retrospective clinical studies, the following diagrams
illustrate the key stages of the research process.

Click to download full resolution via product page

Caption: Workflow of a typical retrospective clinical study on endodontic materials.

Logical Relationship of Factors Influencing Vitapex
Success

The success of Vitapex pulpectomy is not solely dependent on the material itself but is
influenced by a variety of factors as identified in the literature.
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Caption: Key factors influencing the long-term success of Vitapex pulpectomy.

In conclusion, long-term retrospective studies affirm that Vitapex is a valuable material for
pulpectomy in primary teeth, demonstrating high clinical success rates. However, radiographic
success tends to decrease over longer follow-up periods, and factors such as patient age and
pre-operative conditions can influence the outcome. When compared to alternatives like ZOE,
Vitapex shows comparable, and in some instances, slightly lower long-term radiographic
success. The detailed protocols and influencing factors presented in this guide provide a solid
foundation for further research and clinical decision-making in the field of endodontics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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